8,13-Abietadien-18-oic acid

• CAS No.: 1945-53-5
• Product Name: 8,13-Abietadien-18-oic acid
• Molecular Formula: C20H30O2
• Molecular Weight: 302.5 g/mol
• IUPAC Name: 1,4a-dimethyl-7-propan-2-yl-2,3,4,5,6,9,10,10a-octahydrophenanthrene-1-carboxylic acid
• Standard InChI: InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h12-13,17H,5-11H2,1-4H3,(H,21,22)
• Standard InChIKey: MLBYBBUZURKHAW-MISYRCLQSA-N
• Isomeric SMILES: CC(C)C1=CC2=C(CC1)[C@]3(CCC[C@@]([C@@H]3CC2)(C)C(=O)O)C
• SMILES: CC(C)C1=CC2=C(CC1)C3(CCCC(C3CC2)(C)C(=O)O)C
• Canonical SMILES: CC(C)C1=CC2=C(CC1)C3(CCCC(C3CC2)(C)C(=O)O)C
• Melting Point: 162-167°C
• Physical Description: Solid
• Description: 8, 13-Abietadien-18-Oic acid, also known as palustric acid, belongs to the class of organic compounds known as diterpenoids. These are terpene compounds formed by four isoprene units. 8, 13-Abietadien-18-Oic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 8, 13-abietadien-18-Oic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: (1R,4aS,10aR)-1,2,3,4,4a,5,6,9,10,10a-Decahydro-1,4a-dimethyl-7-(1-methylethyl)-1-phenanthrenecarboxylic Acid; [1R-(1α,4aβ,10aα)]-1,2,3,4,4a,5,6,9,10,10a-Decahydro-1,4a-dimethyl-7-(1-methylethyl)-1-phenanthrenecarboxylic Acid; 13-Isopropyl-podocarpa-
• PubChem Compound: 16040
• Last Modified: Dec 23 2021